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Compound of Interest

Compound Name: SH1573

Cat. No.: B15575963 Get Quote

For Immediate Reference by Laboratory and Drug Development Professionals

This document provides critical guidance on the proper handling and disposal of SH1573, a

novel mutant isocitrate dehydrogenase 2 (mIDH2) inhibitor. Adherence to these procedures is

essential to ensure personnel safety and environmental compliance. SH1573 is identified by

CAS number 2376068-96-9 and the chemical name (S)-3-(trifluoromethyl)-1-(4-(6-

(trifluoromethyl)pyridin-2-yl)-6-((2-(trifluoromethyl)pyridin-4-yl)amino)-1,3,5-triazin-2-

yl)pyrrolidin-3-ol. It is primarily used in research settings for the study of acute myeloid

leukemia (AML).[1][2][3]

While some suppliers may ship SH1573 as a non-hazardous chemical for research purposes, it

is imperative to handle it as a potentially hazardous compound, particularly concerning

disposal.[1] Laboratory waste is subject to stringent regulations that require a thorough hazard

assessment.

Note: As of the compilation of this document, a specific Safety Data Sheet (SDS) for SH1573
was not publicly available. The following procedures are based on general best practices for

the disposal of research-grade chemical compounds. Users must obtain the SDS from their

specific supplier and adhere to the disposal instructions provided therein.

Quantitative Data Summary
For research-grade compounds where a specific SDS is unavailable, quantitative disposal

parameters are typically not established. The primary approach is to manage the waste through
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a licensed hazardous waste disposal vendor. The following table outlines the key

characteristics of SH1573.

Property Value Source

Chemical Name

(S)-3-(trifluoromethyl)-1-(4-(6-

(trifluoromethyl)pyridin-2-yl)-6-

((2-(trifluoromethyl)pyridin-4-

yl)amino)-1,3,5-triazin-2-

yl)pyrrolidin-3-ol

MedKoo Biosciences

CAS Number 2376068-96-9 MedchemExpress

Molecular Formula C20H14F9N7O MedKoo Biosciences

Primary Use
Research, mIDH2 inhibitor for

AML studies
MedchemExpress, PubMed

Experimental Protocols: Disposal Procedures
The following step-by-step protocol is a general guideline. Always consult your institution's

Environmental Health and Safety (EHS) department for specific requirements.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including safety glasses with side shields, a lab coat, and

chemical-resistant gloves.

2. Waste Segregation:

Solid Waste: Collect solid SH1573, contaminated consumables (e.g., weigh boats, pipette

tips, gloves), and any spill cleanup materials in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Collect solutions containing SH1573 in a separate, sealed, and clearly labeled

hazardous waste container. Do not mix with other solvent waste streams unless explicitly

permitted by your EHS department.

3. Labeling:
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Label all waste containers with "Hazardous Waste," the full chemical name "SH1573," the

CAS number "2376068-96-9," and the approximate concentration and volume.

4. Storage:

Store waste containers in a designated, well-ventilated, and secure satellite accumulation

area away from incompatible materials.

5. Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

licensed hazardous waste disposal vendor.

Do not dispose of SH1573 down the drain or in regular trash.

Mandatory Visualizations
The following diagrams illustrate the logical workflow for the proper disposal of SH1573.
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Caption: Workflow for the proper segregation and disposal of SH1573 waste.
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Caption: Decision-making pathway for the disposal of SH1573.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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